5,7-dinitro-2,1,3-benzoxadiazol-4-amine

• IUPAC Name: 5,7-dinitro-2,1,3-benzoxadiazol-4-amine
• InChI: InChI=1S/C6H3N5O5/c7-4-2(10(12)13)1-3(11(14)15)5-6(4)9-16-8-5/h1H,7H2
• InChI Key: GZHSHVREDJJCKZ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C2=NON=C2C(=C1[N+](=O)[O-])N)[N+](=O)[O-]
• Molecular Formula: C6H3N5O5
• Molecular Weight: 225.12 g/mol

Description

5,7-dinitro-2,1,3-benzoxadiazol-4-amine, also known as DNBA, is a chemical compound that has gained significant attention in the scientific research community due to its unique properties. DNBA is a fluorescent dye that is commonly used in biochemical and physiological studies.

Mechanism of Action

5,7-dinitro-2,1,3-benzoxadiazol-4-amine works by binding to specific molecules in cells and tissues, causing them to fluoresce. The fluorescence can then be measured and used to determine the concentration and location of the target molecule. 5,7-dinitro-2,1,3-benzoxadiazol-4-amine has a high quantum yield, which means that it produces a strong fluorescence signal even at low concentrations.
Biochemical and Physiological Effects:
5,7-dinitro-2,1,3-benzoxadiazol-4-amine has been shown to have minimal effects on cellular processes, making it a useful tool for studying these processes without interfering with them. It has also been shown to have low toxicity, making it safe for use in laboratory experiments.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5,7-dinitro-2,1,3-benzoxadiazol-4-amine is its high sensitivity and specificity, which allows for accurate detection and quantification of target molecules. It is also relatively easy to use and can be applied to a variety of experimental systems. However, 5,7-dinitro-2,1,3-benzoxadiazol-4-amine has some limitations, including its limited solubility in aqueous solutions and its sensitivity to pH changes.

Future Directions

There are many potential future directions for research involving 5,7-dinitro-2,1,3-benzoxadiazol-4-amine. One area of interest is the development of new 5,7-dinitro-2,1,3-benzoxadiazol-4-amine derivatives with improved properties, such as increased solubility and sensitivity. Another area of interest is the use of 5,7-dinitro-2,1,3-benzoxadiazol-4-amine in vivo, which would allow for the study of biochemical and physiological processes in living organisms. Additionally, 5,7-dinitro-2,1,3-benzoxadiazol-4-amine could be used in the development of new diagnostic tools and therapies for various diseases.

Synthesis Methods

5,7-dinitro-2,1,3-benzoxadiazol-4-amine can be synthesized through the reaction of 2,4-dinitrophenylhydrazine and 3-nitrophthalic anhydride. The reaction is carried out in the presence of a catalyst, such as sulfuric acid, and the resulting product is purified through recrystallization.

Scientific Research Applications

5,7-dinitro-2,1,3-benzoxadiazol-4-amine is widely used in scientific research as a fluorescent probe. It is used to detect and quantify a variety of biochemical and physiological processes, including protein-protein interactions, enzyme activity, and membrane potential. 5,7-dinitro-2,1,3-benzoxadiazol-4-amine has also been used to study the effects of drugs on cellular processes.